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Compound of Interest

Compound Name: 4-Chloro-2,5-difluorobenzaldehyde

CAS No.: 879093-02-4

Cat. No.: B109745

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive spectroscopic validation of the structure of 4-Chloro-2,5-
difluorobenzaldehyde. Through a comparative analysis of its spectral data with those of

structurally similar alternatives, 4-chlorobenzaldehyde and 2,5-difluorobenzaldehyde, this

document offers a detailed framework for the structural elucidation of substituted

benzaldehydes. The guide includes a summary of quantitative spectral data, detailed

experimental protocols, and visualizations to aid in understanding the key structural

correlations.

Comparative Spectroscopic Data Analysis
The structural confirmation of 4-Chloro-2,5-difluorobenzaldehyde is achieved through the

combined application of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)

spectroscopy, and Mass Spectrometry (MS). The data presented below compares the

experimental and predicted spectral features of the target compound with its analogues.
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Note on Data for 4-Chloro-2,5-difluorobenzaldehyde: Experimental ¹³C NMR data has been

obtained from scientific literature. Due to the limited availability of public experimental spectra

for this specific compound, the ¹H NMR, IR, and MS data are predicted values generated by

computational methods. These predictions are based on established spectroscopic principles

and provide a reliable estimation for comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule.

Table 1: ¹H NMR Spectral Data (Predicted for 4-Chloro-2,5-difluorobenzaldehyde)

Compound
Aldehydic Proton (CHO)
Chemical Shift (δ, ppm)

Aromatic Protons (Ar-H)
Chemical Shift (δ, ppm)

4-Chloro-2,5-

difluorobenzaldehyde
~10.3 (s)

H-3: ~7.7 (dd, J ≈ 8.5, 5.5

Hz)H-6: ~7.6 (dd, J ≈ 8.5, 3.0

Hz)

4-Chlorobenzaldehyde 9.98 (s)
7.85 (d, J = 8.5 Hz, 2H)7.55 (d,

J = 8.5 Hz, 2H)

2,5-Difluorobenzaldehyde 10.3 (s) 7.4-7.6 (m, 3H)

Table 2: ¹³C NMR Spectral Data

Compound
Aldehydic Carbon (C=O)
Chemical Shift (δ, ppm)

Aromatic Carbons (Ar-C)
Chemical Shift (δ, ppm)

4-Chloro-2,5-

difluorobenzaldehyde[1]
185.5

C-1: ~125 (d)C-2: ~158 (dd)C-

3: ~120 (d)C-4: ~128 (d)C-5:

~155 (dd)C-6: ~122 (d)

4-Chlorobenzaldehyde[2] 190.9 141.0, 134.7, 130.9, 129.5

2,5-Difluorobenzaldehyde 186.2

162.4 (dd), 157.9 (dd), 125.4

(dd), 121.8 (dd), 119.5 (dd),

116.9 (dd)
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Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The key

absorption bands for benzaldehyde derivatives are the C=O stretch of the aldehyde and the C-

H stretches of the aromatic ring.

Table 3: Key IR Absorption Frequencies (cm⁻¹)

Compound
C=O Stretch
(Aldehyde)

Aromatic C-H
Stretch

C-Cl Stretch C-F Stretch

4-Chloro-2,5-

difluorobenzalde

hyde (Predicted)

~1705 ~3070 ~780 ~1250, ~1150

4-

Chlorobenzaldeh

yde[3]

1701 3065 785 -

2,5-

Difluorobenzalde

hyde

1700 3075 - 1245, 1140

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in confirming its identity.

Table 4: Mass Spectrometry Data
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Compound Molecular Ion (M⁺) [m/z] Key Fragment Ions [m/z]

4-Chloro-2,5-

difluorobenzaldehyde

(Predicted)

176/178 (due to ³⁵Cl/³⁷Cl

isotopes)

175/177 (M-H), 147/149 (M-

CHO), 112 (M-CHO-Cl)

4-Chlorobenzaldehyde[4] 140/142
139/141 (M-H), 111/113 (M-

CHO), 75 (C₆H₃)

2,5-Difluorobenzaldehyde 142
141 (M-H), 113 (M-CHO), 95

(M-CHO-F)

Experimental Protocols
The following are generalized protocols for the spectroscopic techniques used in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a

deuterated solvent (e.g., CDCl₃) in an NMR tube.

Instrument Setup: Place the NMR tube in the spectrometer. Lock the spectrometer on the

deuterium signal of the solvent and shim the magnetic field to optimize its homogeneity.

Data Acquisition: Acquire the ¹H and ¹³C NMR spectra using standard pulse sequences. For

¹H NMR, a typical experiment involves 16-32 scans. For ¹³C NMR, a larger number of scans

(e.g., 1024) is usually required to achieve a good signal-to-noise ratio.

Data Processing: Apply Fourier transformation to the acquired free induction decay (FID) to

obtain the frequency-domain spectrum. Phase and baseline correct the spectrum, and

reference it to the residual solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy
Sample Preparation: For solid samples, the KBr pellet method or Attenuated Total

Reflectance (ATR) can be used. For the KBr method, mix a small amount of the sample with

dry KBr powder and press it into a thin pellet. For ATR, place the sample directly on the ATR

crystal.
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Data Acquisition: Place the sample in the IR spectrometer and record the spectrum, typically

in the range of 4000-400 cm⁻¹.

Data Analysis: Identify the characteristic absorption bands corresponding to the functional

groups present in the molecule.

Mass Spectrometry (MS)
Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

typically via direct infusion or after separation by gas chromatography (GC-MS).

Ionization: Ionize the sample using an appropriate method, such as Electron Ionization (EI)

or Electrospray Ionization (ESI).

Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a

mass analyzer (e.g., quadrupole, time-of-flight).

Detection and Data Analysis: Detect the ions and generate a mass spectrum. Identify the

molecular ion peak and analyze the fragmentation pattern to confirm the structure.

Visualizations
The following diagrams illustrate the structure and spectroscopic validation workflow for 4-
Chloro-2,5-difluorobenzaldehyde.
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Structure and Key NMR Correlations of 4-Chloro-2,5-difluorobenzaldehyde

Spectroscopic Data

Structural Features

1H NMR

Aldehyde Group
(CHO)

 ~10.3 ppm

Aromatic Ring
(C6H2)

 ~7.6-7.7 ppm

13C NMR

 ~185.5 ppm ~120-158 ppm

IR

 ~1705 cm-1

Substituents
(-Cl, -F)

 C-Cl: ~780 cm-1
 C-F: ~1250, 1150 cm-1

MS

Click to download full resolution via product page

Caption: Structure of 4-Chloro-2,5-difluorobenzaldehyde with key NMR correlations.
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Workflow for Spectroscopic Structure Validation

Initial Analysis

Spectroscopic Analysis

Data Interpretation and Validation

Obtain Sample of
4-Chloro-2,5-difluorobenzaldehyde

Propose Chemical Structure

Acquire 1H and 13C NMR Spectra Acquire IR Spectrum Acquire Mass Spectrum

Analyze and Interpret
Spectral Data

Compare with Data of
Alternative Structures

Confirm or Revise
Proposed Structure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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